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Compound of Interest

Compound Name: Tranylcypromine sulphate

Cat. No.: B10753801

Introduction

Tranylcypromine sulfate is a non-selective and irreversible inhibitor of monoamine oxidase
(MAO), a key enzyme responsible for the degradation of monoamine neurotransmitters such as
serotonin, norepinephrine, and dopamine.[1][2] By inhibiting both MAO-A and MAO-B isoforms,
tranylcypromine effectively increases the levels of these neurotransmitters in the brain.[1][3]
Beyond its well-known role as an antidepressant, tranylcypromine has also been identified as
an inhibitor of lysine-specific demethylase 1 (LSD1), a histone demethylase implicated in
cancer and cellular differentiation.[4][5] This dual activity makes tranylcypromine sulfate a
valuable tool for researchers in neuroscience, oncology, and epigenetics.

Proper preparation of tranylcypromine sulfate solutions is critical for obtaining reliable and
reproducible results in cell culture experiments. These application notes provide detailed
protocols for the solubilization, storage, and dilution of tranylcypromine sulfate for in vitro
studies.

Key Considerations for Use in Cell Culture:

e Solvent Selection: While tranylcypromine sulfate has some solubility in water[6][7], Dimethyl
Sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock
solutions due to its high solubilizing capacity and compatibility with most cell culture media at
low final concentrations.[8][9]
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o Solvent Toxicity: The final concentration of DMSO in the cell culture medium should be kept

to a minimum (typically <0.5%, ideally <0.1%) to avoid solvent-induced cytotoxicity or off-

target effects. A vehicle control (medium containing the same final concentration of DMSO)

should always be included in experiments.

 Sterility: Stock solutions must be sterile-filtered before being added to cell cultures to prevent

microbial contamination.

 Stability and Storage: Tranylcypromine sulfate is stable as a powder and in solution when

stored correctly.[10] Aliquoting stock solutions is highly recommended to avoid repeated

freeze-thaw cycles, which can degrade the compound.[9]

Quantitative Data Summary

The following table summarizes the key physicochemical properties of tranylcypromine sulfate.

Property Value References
Chemical Name Tranylcypromine Sulfate [7]
Synonyms Parnate, 2-PCPA, SKF-385 [8]
CAS Number 13492-01-8 [518119]
Molecular Formula C18H24N204S (2:1 salt) [518]
Molecular Weight 364.46 g/mol [61[81[9]
White to off-white crystalline
Appearance [7]
powder
Purity >98% [6]
. Water: ~20-50 mg/mLDMSO:
Solubility [6I[71[9][11]
~3.5-65 mg/mL
Storage (Powder) -20°C for up to 3 years [6]119]
) -20°C for 1-3 months-80°C for
Storage (Stock Solution) [819]
up to 1 year
Typical Working Conc. 1pM-10puM [6][81112]
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Mechanism of action of Tranylcypromine.

Experimental Workflow: Solution Preparation
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Workflow for preparing tranylcypromine sulfate solutions.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b10753801?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10753801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Experimental Protocols

Protocol 1: Preparation of 10 mM Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for subsequent dilutions.

Materials and Equipment:

Tranylcypromine Sulfate powder (MW: 364.46 g/mol )
» Sterile, anhydrous Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

 Sterile microcentrifuge tubes (1.5 mL or 2.0 mL)

o Sterile pipette tips

» \ortex mixer

o Sterile 0.22 pum syringe filter

Sterile syringe
Procedure:

o Safety First: Perform all steps in a chemical fume hood. Wear appropriate Personal
Protective Equipment (PPE), including a lab coat, safety glasses, and gloves.
Tranylcypromine sulfate is toxic if inhaled or contacts skin and is fatal if swallowed.[5]

o Calculation: To prepare 1 mL of a 10 mM stock solution:
o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

o Mass (mg) = 0.010 mol/L x 0.001 L x 364.46 g/mol x 1000 mg/g = 3.64 mg
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e Weighing: Carefully weigh out 3.64 mg of tranylcypromine sulfate powder and place it into a
sterile microcentrifuge tube.

 Dissolving: Add 1 mL of sterile, anhydrous DMSO to the tube.

¢ Mixing: Cap the tube securely and vortex thoroughly until the powder is completely
dissolved. The solution should be clear and colorless.

 Sterilization: Draw the solution into a sterile syringe. Attach a sterile 0.22 pum syringe filter
and dispense the solution into a new sterile tube. This step is crucial to prevent
contamination of cell cultures.

» Aliquoting and Storage: Dispense the sterile stock solution into smaller, single-use aliquots
(e.g., 20-50 pL) in sterile microcentrifuge tubes. Label the tubes clearly with the compound
name, concentration, solvent, and date. Store the aliquots at -20°C for short-term use (up to
3 months) or at -80°C for long-term storage (up to 1 year).[12]

Protocol 2: Preparation of Working Solutions for Cell
Culture

This protocol provides an example of how to dilute the 10 mM stock solution to a final working
concentration of 10 uM in cell culture medium.

Materials and Equipment:

e 10 mM Tranylcypromine Sulfate stock solution in DMSO

e Pre-warmed, complete cell culture medium

» Sterile pipette and tips

Procedure:

» Thaw Stock: Thaw one aliquot of the 10 mM stock solution at room temperature.

o Calculation (Serial Dilution): It is recommended to perform an intermediate dilution to ensure
accuracy.
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o Step A (Intermediate Dilution): Prepare a 1:100 intermediate dilution by adding 2 L of the
10 mM stock to 198 pL of sterile cell culture medium. This results in a 100 uM solution. Mix
well by gentle pipetting.

o Step B (Final Dilution): Prepare the final 10 uM working solution. For example, to make 1
mL of medium with a final concentration of 10 uM, add 100 pL of the 100 uM intermediate
solution to 900 pL of complete cell culture medium.

o Alternatively, for a direct 1:1000 dilution: Add 1 pL of the 10 mM stock solution directly to
999 uL of culture medium.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO
to the culture medium. In the example above (1:1000 dilution), this would be 1 pL of DMSO
per 1 mL of medium (0.1% DMSO).

Application: Mix the final working solution gently and add it to your cells. Ensure the solution
is added to the culture vessel promptly after preparation.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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